Cas no 2097863-91-5 (6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide)

• Product Name: 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide
• CAS No: 2097863-91-5
• MF: C₁₉H₂₆N₄O₂
• MW: 342.435344219208
• CID: 5468999
• Update Time: 2025-06-09

6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide
• 6-(2-methylpropoxy)-N-(4-pyrazol-1-ylcyclohexyl)pyridine-3-carboxamide

• Inchi： 1S/C19H26N4O2/c1-14(2)13-25-18-9-4-15(12-20-18)19(24)22-16-5-7-17(8-6-16)23-11-3-10-21-23/h3-4,9-12,14,16-17H,5-8,13H2,1-2H3,(H,22,24)
• InChI Key： RGAWLUPVBOEAIS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OCC(C)C)NC1CCC(CC1)N1C=CC=N1

Computed Properties

• Exact Mass: 342.20557608 g/mol
• Monoisotopic Mass: 342.20557608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.4
• XLogP3: 3
• Topological Polar Surface Area: 69

Additional information on 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide

Introduction to 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide (CAS No. 2097863-91-5)

6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2097863-91-5, represents a novel class of molecules that exhibit promising biological activities. The intricate molecular architecture of this compound, featuring a pyridine core, a cyclohexyl group substituted with a 1H-pyrazole moiety, and an amide functional group, makes it a subject of intense study in medicinal chemistry.

The< strong>N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine moiety is particularly noteworthy, as it introduces a rigid bicyclic system that can enhance the binding affinity and selectivity of the compound towards its target proteins. The pyrazole ring, known for its ability to form stable hydrogen bonds, further contributes to the compound's potential as a pharmacophore. This structural feature has been extensively explored in the development of drugs targeting various therapeutic areas, including inflammation, pain management, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with high precision. Studies have shown that the< strong>6-(2-methylpropoxy) substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule. The presence of this group enhances solubility and bioavailability, which are critical factors for the clinical efficacy of pharmaceutical agents. Additionally, the amide bond in the molecule provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

The< strong>pyridine core of 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide is another key feature that contributes to its pharmacological potential. Pyridine derivatives are well-documented for their role in drug development, with numerous examples having made it to clinical use. The combination of a pyridine ring with a cyclohexyl and pyrazole substituent creates a multifaceted scaffold that can interact with multiple biological targets. This versatility makes it an attractive candidate for further investigation in drug discovery programs.

In vitro studies have begun to uncover the biological profile of this compound. Initial experiments suggest that it exhibits potent inhibitory activity against certain enzymes and receptors relevant to inflammatory pathways. The< strong>cyclohexyl group, which is part of the N-[4-(1H-pyrazol-1-yl)cyclohexyl] moiety, appears to contribute to the stability and rigidity of the molecule, enhancing its binding affinity. These findings are consistent with previous reports on similar pyridine-based compounds that have shown significant therapeutic potential.

The< strong>amide functional group in 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide also offers opportunities for chemical diversification. Amides are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for drug-receptor binding. By modifying the length and composition of the amide side chain, researchers can fine-tune the pharmacological properties of the compound. This flexibility has already led to several promising candidates entering preclinical development pipelines.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

The< strong>CAS number 2097863-91-5 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. Researchers worldwide can use this number to access detailed information about its synthesis, properties, and applications without ambiguity. The systematic naming convention ensures that each chemical entity is precisely defined, reducing confusion and enhancing collaboration across different research groups.

Ongoing research aims to explore additional therapeutic applications for 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide beyond its initial inflammatory focus. Studies are being conducted to evaluate its potential in treating neurological disorders and cancer by targeting specific signaling pathways associated with these conditions. The combination of structural features such as< strong>N-[4-(1H-pyrazol-1-yl)cyclohexyl],< strong>6-(2-methylpropoxy),< strong>pyridine, and< strong>cyclohexyl, positions this compound as a versatile tool for drug discovery.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The unique properties of 6-(2-methylpropoxy)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide highlight how structural innovation can lead to compounds with significant therapeutic potential. As research progresses, it is expected that more derivatives will be synthesized and tested, further expanding our understanding of their biological activities and mechanisms.